Cas no 476481-03-5 (<br>1,3-Dimethyl-9-phenethyl-6,7-dihydropyrimido[2,1-f]purine-2,4,8(1H,3H,9H)-t rione)

• Product Name: <br>1,3-Dimethyl-9-phenethyl-6,7-dihydropyrimido[2,1-f]purine-2,4,8(1H,3H,9H)-t rione
• CAS No: 476481-03-5
• MF: C₁₈H₁₉N₅O₃
• MW: 353.375163316727
• CID: 3049654
• PubChem ID: 4336133
• Update Time: 2025-04-21

<br>1,3-Dimethyl-9-phenethyl-6,7-dihydropyrimido[2,1-f]purine-2,4,8(1H,3H,9H)-t rione Chemical and Physical Properties

Names and Identifiers

• <br>1,3-Dimethyl-9-phenethyl-6,7-dihydropyrimido[2,1-f]purine-2,4,8(1H,3H,9H)-t rione
• AKOS024407796
• 476481-03-5
• 631-620-5
• 1,3-DIMETHYL-9-(2-PH-ET)-6,7-DIHYDROPYRIMIDO(2,1-F)PURINE-2,4,8(1H,3H,9H)-TRIONE

• Inchi： 1S/C18H19N5O3/c1-20-15-14(16(25)21(2)18(20)26)23-11-9-13(24)22(17(23)19-15)10-8-12-6-4-3-5-7-12/h3-7H,8-11H2,1-2H3
• InChI Key： OYOLMLPQOYIRDY-UHFFFAOYSA-N
• SMILES： O=C1CCN2C3C(N(C)C(N(C)C=3N=C2N1CCC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 353.14878949Da
• Monoisotopic Mass: 353.14878949Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.8Ų